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Compound of Interest

Compound Name: 2-(3-Bromophenoxy)acetic acid

Cat. No.: B157064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 2-(3-Bromophenoxy)acetic
acid, a valuable intermediate in the development of various pharmaceutical compounds. The

synthesis is based on the Williamson ether synthesis, a robust and widely used method for

forming ether linkages.

Introduction
2-(3-Bromophenoxy)acetic acid and its derivatives are of significant interest in medicinal

chemistry and drug discovery. The phenoxyacetic acid scaffold is a common feature in a variety

of biologically active molecules. The presence of a bromine atom on the phenyl ring provides a

handle for further chemical modifications, allowing for the exploration of structure-activity

relationships. The Williamson ether synthesis is a straightforward and efficient method for the

preparation of such compounds, involving the reaction of a phenoxide with a haloalkane in the

presence of a base.[1][2]

Reaction Scheme
The synthesis of 2-(3-Bromophenoxy)acetic acid is achieved by the reaction of 3-

bromophenol with chloroacetic acid in the presence of a strong base, such as sodium

hydroxide. The reaction proceeds via an SN2 mechanism where the phenoxide ion, generated

in situ, acts as a nucleophile and displaces the chloride from chloroacetic acid.
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Figure 1: Reaction scheme for the synthesis of 2-(3-Bromophenoxy)acetic acid.

Experimental Protocol
Materials and Reagents:

Reagent/Materi
al

Molecular
Formula

Molecular
Weight ( g/mol
)

Quantity Moles

3-Bromophenol C₆H₅BrO 173.01 5.00 g 0.0289

Chloroacetic Acid C₂H₃ClO₂ 94.50 3.28 g 0.0347

Sodium

Hydroxide
NaOH 40.00 4.62 g 0.116

Diethyl Ether (C₂H₅)₂O 74.12 As needed -

6 M Hydrochloric

Acid
HCl 36.46 As needed -

Saturated

Sodium

Bicarbonate

NaHCO₃ 84.01 As needed -

Water

(deionized)
H₂O 18.02 As needed -

Equipment:

100 mL Round-bottom flask

Reflux condenser

Heating mantle with a magnetic stirrer

Separatory funnel (250 mL)

Büchner funnel and flask

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b157064?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Filter paper

Beakers

Graduated cylinders

pH paper

Rotary evaporator (optional)

Procedure:

Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve

4.62 g (0.116 mol) of sodium hydroxide in 20 mL of deionized water.

To the sodium hydroxide solution, add 5.00 g (0.0289 mol) of 3-bromophenol. Stir the

mixture until the 3-bromophenol has completely dissolved.

Add 3.28 g (0.0347 mol) of chloroacetic acid to the reaction mixture.

Reaction: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using

a heating mantle. Maintain the reflux with continuous stirring for 1 to 2 hours.[2]

Work-up - Acidification: After the reflux period, allow the reaction mixture to cool to room

temperature. Carefully acidify the solution to a pH of approximately 2 by the dropwise

addition of 6 M hydrochloric acid. Use pH paper to monitor the pH. A precipitate of the crude

product should form.

Work-up - Extraction: Cool the mixture in an ice bath to ensure complete precipitation.

Transfer the mixture to a 250 mL separatory funnel.

Extract the aqueous mixture with 50 mL of diethyl ether. Separate the organic layer.

Wash the organic layer sequentially with 20 mL of deionized water and then with 20 mL of

saturated sodium bicarbonate solution. Be cautious during the bicarbonate wash as CO₂

evolution may cause pressure buildup; vent the separatory funnel frequently.[2]
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Work-up - Isolation of Product: Collect the aqueous sodium bicarbonate layer, which now

contains the sodium salt of the desired product.

Cool the bicarbonate solution in an ice bath and carefully re-acidify with 6 M hydrochloric

acid to a pH of ~2. This will precipitate the 2-(3-Bromophenoxy)acetic acid.

Purification: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the

solid with a small amount of cold deionized water.

Drying: Allow the product to air-dry or dry in a desiccator. The expected product is a white

solid.

Characterization: Determine the yield and melting point of the purified product. A literature

melting point for the similar compound 3-bromophenylacetic acid is in the range of 98-104°C.

[3]

Data Presentation

Parameter
3-
Bromophenol

Chloroacetic
Acid

Sodium
Hydroxide

2-(3-
Bromophenox
y)acetic Acid
(Product)

Molecular Weight

( g/mol )
173.01 94.50 40.00 231.04

Molar

Equivalents
1.0 1.2 4.0 -

Theoretical Yield

(g)
- - - 6.68

Expected Yield

(%)
- - -

70-85% (based

on analogous

reactions)

Melting Point

(°C)
32-34 61-63 318

Expected to be a

solid at room

temperature
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Experimental Workflow
Synthesis of 2-(3-Bromophenoxy)acetic Acid Workflow

1. Dissolve NaOH in Water

2. Add 3-Bromophenol

3. Add Chloroacetic Acid

4. Reflux for 1-2 hours

5. Cool to Room Temperature

6. Acidify with 6 M HCl to pH ~2

7. Extract with Diethyl Ether

8. Wash with Water & Saturated NaHCO3

9. Collect Aqueous Bicarbonate Layer

10. Acidify with 6 M HCl to Precipitate Product

11. Filter and Wash with Cold Water

12. Dry the Product

13. Characterize (Yield, MP)

Click to download full resolution via product page
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Caption: Experimental workflow for the synthesis of 2-(3-Bromophenoxy)acetic acid.

Safety Precautions
3-Bromophenol: Harmful if swallowed and causes skin irritation. Wear appropriate personal

protective equipment (PPE), including gloves, lab coat, and safety glasses.

Chloroacetic Acid: Toxic if swallowed, in contact with skin, or if inhaled. Causes severe skin

burns and eye damage. Handle in a well-ventilated fume hood with appropriate PPE.

Sodium Hydroxide: Corrosive. Causes severe skin burns and eye damage. Handle with care

and wear appropriate PPE.

Diethyl Ether: Highly flammable. Work in a well-ventilated area away from ignition sources.

Hydrochloric Acid: Corrosive. Causes severe skin burns and eye damage. Handle with

appropriate PPE.

Always consult the Safety Data Sheet (SDS) for each chemical before use. This protocol is

intended for use by trained laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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